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Compound of Interest

Compound Name: 1-Phenylcyclobutanecarbonitrile

Cat. No.: B076354

An In-depth Technical Guide to the Safety, Handling, and Storage of 1-
Phenylcyclobutanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 1-
Phenylcyclobutanecarbonitrile (CAS No: 14377-68-5), a compound used in various research
and development applications, including as a reactant in the preparation of novel enzyme
inhibitors.[1] Adherence to the following protocols is critical for ensuring laboratory safety and
procedural integrity.

Hazard Identification and Classification

1-Phenylcyclobutanecarbonitrile is classified as a hazardous substance. The primary
hazards are related to its acute toxicity and irritant properties.[2]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)[2]

Acute Toxicity, Dermal (Category 4)[2]

Acute Toxicity, Inhalation (Category 4)[2]

Skin Irritation (Category 2)[2]
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e Eye Irritation (Category 2A)[2]
GHS Pictogram:

walt text

Signal Word: Warning[2]
Hazard Statements:

e H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H332: Harmful if inhaled.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Phenylcyclobutanecarbonitrile
is provided below.
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Property Value

Molecular Formula Ci11H1iN

Molecular Weight 157.21 g/mol

Appearance Clear light yellow liquid

Boiling Point 85°C at 0.3 mmHg

Density 1.03 g/cm3

Flash Point 106.3°C

Refractive Index 1.5313 - 1.5333

Vapor Pressure 0.00201 mmHg at 25°C

Storage Temperature Room Temperature, sealed in dry conditions

Sources:[1][3]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize exposure risks.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, especially when heating or creating aerosols.[4]

o Safety showers and eyewash stations must be readily accessible.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent exposure.
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PPE Type Specification

Chemical safety goggles conforming to EN166
or OSHA 29 CFR 1910.133 standards. A face
shield should be worn if there is a splash
hazard.[5][6]

Eye/Face Protection

A flame-retardant lab coat must be worn and
Skin Protection kept buttoned.[7] Wear suitable protective

clothing to prevent skin contact.

Chemical-resistant gloves (e.g., disposable

] nitrile gloves) should be worn.[7] Inspect gloves
Hand Protection ) ) ]
before use and change them immediately if

contact with the chemical occurs.[7]

Not typically required if handled exclusively

within a functioning fume hood.[5] If engineering
Respiratory Protection controls are insufficient or for larger spills, a

NIOSH-approved air-purifying respirator may be

necessary.[3][9]

Sources:[5][6][7][8][9]

General Handling Precautions

» Avoid contact with skin, eyes, and clothing.[6]

e Do not breathe vapors or mists.

e Wash hands thoroughly after handling.[4][10]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][10]

o Keep the container tightly closed when not in use.[6]

» Use non-sparking tools and take precautionary measures against static discharge.[11]

Storage Procedures
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e Store in a cool, dry, and well-ventilated place away from incompatible materials such as

oxidizing agents.[6]

o Keep containers tightly sealed to prevent moisture contamination.[1][3]

e The recommended storage condition is at room temperature.[1][3]

o Store in a locked-up area if required by institutional policies.[4][10]

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route

First Aid Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[10] If breathing is
difficult, trained personnel may administer
oxygen.[12] If breathing has stopped, perform
artificial respiration.[12] Get medical attention

immediately.[12]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected skin with plenty of soap and
water.[12] If skin irritation occurs, get medical
help.[10]

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes, holding the eyelids open.[10]
[13] Remove contact lenses if present and easy
to do so. Continue rinsing.[10][13] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[6] Rinse mouth with
water.[10] Never give anything by mouth to an
unconscious person.[6] Get immediate medical
attention.[4][12]

Sources:[4][6][10][12][13]
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Accidental Release and Disposal
Accidental Release Measures

e Ensure adequate ventilation and evacuate personnel from the area.
o Wear appropriate PPE as described in Section 3.2.

o For small spills, absorb with an inert material (e.g., sand, silica gel, universal binder) and
collect into a suitable, closed container for disposal.[6]

o Prevent the chemical from entering drains or waterways.[4]

Disposal

» Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[4][10]

o Contaminated material should be treated as hazardous waste.

Experimental Workflows and Diagrams
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-
Phenylcyclobutanecarbonitrile in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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